Cas no 895447-17-3 (N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• CAS No: 895447-17-3
• MF: C₂₀H₁₇N₃O₃S₃
• MW: 443.562280416489
• CID: 5976865
• PubChem ID: 22581362
• Update Time: 2025-05-19

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide
• Propanamide, N-[4-(2-benzothiazolyl)-2-thiazolyl]-3-[(4-methylphenyl)sulfonyl]-
• N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-3-tosylpropanamide
• 895447-17-3
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-(4-methylbenzenesulfonyl)propanamide
• F2536-0686
• AKOS002051160
• N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-3-(4-methylphenyl)sulfonylpropanamide

• Inchi： 1S/C20H17N3O3S3/c1-13-6-8-14(9-7-13)29(25,26)11-10-18(24)23-20-22-16(12-27-20)19-21-15-4-2-3-5-17(15)28-19/h2-9,12H,10-11H2,1H3,(H,22,23,24)
• InChI Key： OLHPAOCOXHLPOF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=NC3=CC=CC=C3S2)=CS1)(=O)CCS(C1=CC=C(C)C=C1)(=O)=O

Computed Properties

• Exact Mass: 443.04320493g/mol
• Monoisotopic Mass: 443.04320493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• pka: 8.09±0.50(Predicted)

Additional information on N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide

Introduction to N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide (CAS No. 895447-17-3)

N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 895447-17-3, represents a convergence of multiple structural motifs that are known for their potential biological activities. The molecular framework of this compound integrates elements from two distinct heterocyclic systems: benzothiazole and thiazole, both of which are well-documented for their roles in medicinal chemistry.

The structural composition of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide is characterized by the presence of a propanamide side chain that is substituted with a 4-methylbenzenesulfonyl group. This particular arrangement of functional groups suggests a high degree of complexity and specificity, which may contribute to its unique chemical and biological properties. The benzothiazole ring system is particularly noteworthy, as it has been extensively studied for its pharmacological relevance.

Benzothiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the 1,3-benzothiazol-2-yl moiety in this compound likely contributes to its potential therapeutic efficacy by interacting with specific biological targets. Additionally, the thiazole ring is another key structural feature that is recognized for its biological significance. Thiazole derivatives have been reported to possess activities such as antifungal, antiviral, and anti-inflammatory effects.

The incorporation of the 4-methylbenzenesulfonyl group into the molecular structure further enhances the complexity of this compound. Sulfonyl groups are known to be important pharmacophores in drug design due to their ability to modulate enzyme activity and receptor binding. The specific positioning of the sulfonyl group in N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide suggests that it may play a crucial role in determining the compound's interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with greater accuracy. These tools have been instrumental in understanding the interactions between N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide and various biological targets. For instance, studies have shown that the benzothiazole moiety can interact with proteins involved in cell signaling pathways, while the thiazole ring may bind to enzymes responsible for metabolic processes.

The propanamide side chain in this compound also warrants attention due to its potential role in modulating biological activity. Propanamides have been reported to exhibit properties such as solubility enhancement and improved bioavailability, which are critical factors in drug development. The specific arrangement of atoms within the propanamide group may influence how the compound behaves in biological systems.

In terms of synthetic chemistry, the preparation of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl-3-(4-methylbenzenesulfonyl)propanamide involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the benzothiazole and thiazole rings through classical organic reactions such as cyclization or condensation reactions. Subsequent steps involve introducing the sulfonyl group and the propanamide moiety through nucleophilic substitution or other coupling reactions.

The development of new synthetic methodologies has been instrumental in facilitating access to complex molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by providing efficient routes to construct intricate molecular frameworks. These advances have enabled chemists to explore new chemical space and discover novel biologically active compounds.

Evaluation of the pharmacological properties of N-4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yıl-l(4-methylbenzenesulfonyl)propanamide has been ongoing and has revealed several promising findings. In vitro studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For example, preliminary data suggest that it may inhibit enzymes involved in inflammation or cancer progression.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Its dual functionality derived from the benzothiazole and thiazole moieties makes it a versatile scaffold for drug discovery efforts targeting neurological disorders, infectious diseases, and metabolic conditions. The sulfonyl group further enhances its drug-like properties by contributing to hydrogen bonding interactions with biological targets.

The field of medicinal chemistry continues to evolve rapidly, driven by new discoveries and technological advancements. Computational methods play an increasingly important role in guiding synthetic efforts and predicting biological outcomes. These tools help researchers prioritize compounds for further investigation based on their predicted activity profiles.

In conclusion, N-l-l(4-methylbenzenesulfonyl)propanamide (CAS No.89544{7}-17{J}J) represents an intriguing example of how structural complexity can be leveraged to develop novel biologically active compounds. Its unique combination of heterocyclic systems and functional groups positions it as a promising candidate for further exploration in pharmaceutical research. As our understanding of biological systems continues to grow，so too does our ability to design molecules that interact with them in meaningful ways。